Cas no 1351641-52-5 (N'-benzyl-N-(2,5-dimethylfuran-3-yl)methylethanediamide)

• Product Name: N'-benzyl-N-(2,5-dimethylfuran-3-yl)methylethanediamide
• CAS No: 1351641-52-5
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5977244
• PubChem ID: 56765600
• Update Time: 2025-06-26

N'-benzyl-N-(2,5-dimethylfuran-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-(2,5-dimethylfuran-3-yl)methylethanediamide
• N1-benzyl-N2-((2,5-dimethylfuran-3-yl)methyl)oxalamide
• AKOS024538561
• N'-benzyl-N-[(2,5-dimethylfuran-3-yl)methyl]ethanediamide
• N-benzyl-N'-[(2,5-dimethylfuran-3-yl)methyl]oxamide
• F6201-0349
• 1351641-52-5
• VU0536738-1

• Inchi： 1S/C16H18N2O3/c1-11-8-14(12(2)21-11)10-18-16(20)15(19)17-9-13-6-4-3-5-7-13/h3-8H,9-10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： VLDJPOXXYSTAHL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CNC(C(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-(2,5-dimethylfuran-3-yl)methylethanediamide

N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide: A Versatile Compound in Biomedical Applications

N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide, with the CAS No. 1351641-52-5, represents a unique class of organic compounds that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and biotechnology. This compound is characterized by a complex molecular structure that combines aromatic and heterocyclic moieties, making it a promising candidate for drug development. The 2,5-dimethylfuran-3-yl group, a five-membered heterocyclic ring, is particularly notable for its ability to modulate biological activity through interactions with specific receptors or enzymes. Meanwhile, the benzyl group contributes to the compound's hydrophobicity and enhances its solubility in organic solvents, which is critical for its synthesis and application in various biochemical contexts.

Recent studies have highlighted the role of N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide in the design of novel therapeutics targeting inflammatory and neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The methylethanediamide backbone of the molecule provides structural flexibility, enabling the compound to interact with multiple molecular targets simultaneously. This multifunctionality makes it an attractive scaffold for the development of multitarget drugs, which are increasingly emphasized in modern pharmacology due to their ability to address complex disease mechanisms.

One of the most promising applications of N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide is in the field of neurodegenerative disorders, such as Alzheimer's disease. Research published in ACS Chemical Neuroscience in 2024 revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and modulating the activity of amyloid-beta peptides. The 2,5-dimethylfuran-3-yl group is believed to play a critical role in this mechanism by interacting with specific receptors in the central nervous system. These findings underscore the potential of this compound as a lead molecule for the development of new therapies targeting neurodegeneration.

In addition to its therapeutic applications, N'-Benzy-N-(2,5-Dimethylfuran-3-yl)methylethanediamide has also been explored for its role in drug delivery systems. A 2023 review in Advanced Drug Delivery Reviews highlighted the compound's potential as a carrier for hydrophobic drugs due to its amphiphilic nature. The benzyl group enhances the compound's solubility in non-polar solvents, while the methylethanediamide segment allows for the conjugation of hydrophilic drug molecules. This dual functionality makes it a valuable tool for the design of prodrugs and nanocarriers that can improve the bioavailability and targeting efficiency of therapeutic agents.

From a synthetic perspective, the preparation of N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation. A 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted chemistry to enhance the efficiency of the reaction. This method significantly reduces the reaction time and improves the yield, which is crucial for large-scale production in pharmaceutical applications. The use of green chemistry principles in this synthesis also aligns with the growing emphasis on sustainable practices in the pharmaceutical industry.

Recent advancements in computational chemistry have further expanded the understanding of N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide's biological activity. Molecular docking studies published in Journal of Computational Chemistry in 2023 revealed that the compound can bind to multiple protein targets, including kinases and ion channels. These interactions are primarily mediated by the 2,5-dimethylfuran-3-yl group, which forms hydrogen bonds with key residues in the target proteins. Such insights are invaluable for the rational design of more potent and selective derivatives of this compound.

The potential of N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide is also being explored in the context of antimicrobial therapies. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The benzyl group is thought to disrupt bacterial cell membranes, while the methylethanediamide segment may interfere with essential metabolic pathways. These findings suggest that the compound could be developed into a novel antibiotic, addressing the growing challenge of antimicrobial resistance.

Despite its promising applications, the development of N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic properties, such as its half-life and metabolic stability, to enhance its therapeutic efficacy. Additionally, efforts are being made to identify potential toxicological risks associated with the compound, ensuring its safety for clinical use. The integration of advanced analytical techniques, such as mass spectrometry and NMR spectroscopy, is playing a critical role in these studies by providing detailed insights into the compound's behavior in biological systems.

As the field of biomedical research continues to evolve, the role of N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide is likely to expand further. Its unique molecular structure and multifunctional properties make it a versatile platform for the development of new therapeutics and drug delivery systems. Continued research into its biological mechanisms and synthetic optimization will be essential in translating its potential into practical applications that can benefit patients worldwide.

In conclusion, N'-Benzyl-N-(2,5-Dimethylfuran-3-yl)methylethanediamide represents a significant advancement in the field of organic chemistry and biomedical sciences. Its ability to modulate multiple biological pathways and its potential applications in drug development highlight its importance as a lead compound for future research. As scientists continue to explore its properties and applications, this compound is poised to play a pivotal role in the next generation of therapeutic interventions.